Cas no 1235361-12-2 (3,5-dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide
• CAS No: 1235361-12-2
• MF: C₁₆H₂₂N₄O₃S
• MW: 350.435882091522
• CID: 5939527
• PubChem ID: 49684360
• Update Time: 2025-05-24

3,5-dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]-1,2-oxazole-4-sulfonamide
• AKOS024490289
• 1235361-12-2
• 3,5-dimethyl-N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)isoxazole-4-sulfonamide
• F5017-1370
• VU0629805-1

• Inchi： 1S/C16H22N4O3S/c1-12-16(13(2)23-19-12)24(21,22)18-11-14-6-9-20(10-7-14)15-5-3-4-8-17-15/h3-5,8,14,18H,6-7,9-11H2,1-2H3
• InChI Key： ZZCLBKQUSFQTIM-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCC2CCN(C3=NC=CC=C3)CC2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 350.14126175g/mol
• Monoisotopic Mass: 350.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.7Ų

Additional information on 3,5-dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide

3,5-Dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide (CAS No. 1235361-12-2)

The compound 3,5-Dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide (CAS No. 1235361-12-2) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule consists of a sulfonamide group, a piperidine ring, and a pyridine moiety, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonamides in drug design, particularly for their ability to modulate enzyme activity and receptor binding. The piperidine ring in this compound adds structural rigidity and enhances its pharmacokinetic properties, making it more suitable for systemic administration. Additionally, the presence of the pyridine moiety introduces electron-withdrawing effects, which can further modulate the compound's reactivity and selectivity.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that 3,5-Dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2-oxazole-4-sulfonamide exhibits potent inhibitory activity against several kinases, suggesting its potential as a therapeutic agent.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the sulfonamide group through nucleophilic substitution reactions and the construction of the piperidine ring via cyclization reactions. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in preclinical models for treating conditions such as chronic inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related disorders. Furthermore, ongoing research is exploring its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

From an environmental perspective, the compound's stability and biodegradability are critical considerations for its large-scale production and use. Recent studies have focused on optimizing synthesis pathways to minimize waste and reduce environmental impact. These efforts align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 3,5-Dimethyl-N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}-1,2 oxazole sulfonamide (CAS No. 1235361 - 12 - 2) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising biological activity and potential therapeutic applications, positions it as a candidate for future drug development pipelines. As research continues to uncover its full potential, this compound stands at the forefront of innovative approaches to treating complex diseases.